Cas no 56396-59-9 (Benzonitrile,2-Hydroxy-4,6-dimethyl)

Benzonitrile, 2-Hydroxy-4,6-dimethyl is a substituted aromatic nitrile compound featuring a hydroxyl group and two methyl substituents on the benzene ring. This structure imparts unique reactivity and solubility properties, making it valuable as an intermediate in organic synthesis, particularly for pharmaceuticals, agrochemicals, and specialty chemicals. The hydroxyl group enhances its ability to participate in hydrogen bonding and further functionalization, while the methyl groups influence steric and electronic effects. Its stability and well-defined molecular structure facilitate precise reactions in complex synthetic pathways. The compound is typically handled under standard laboratory conditions, with attention to compatibility in reactions involving nitriles and phenols.
Benzonitrile,2-Hydroxy-4,6-dimethyl structure
56396-59-9 structure
Product Name:Benzonitrile,2-Hydroxy-4,6-dimethyl
CAS No:56396-59-9
MF:C9H9NO
MW:147.173862218857
MDL:MFCD08899368
CID:1006187
PubChem ID:12448668
Update Time:2025-06-06

Benzonitrile,2-Hydroxy-4,6-dimethyl Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile,2-Hydroxy-4,6-dimethyl
    • 2-Hydroxy-4,6-dimethylbenzonitrile
    • 2,4-DIMETHYL-6-HYDROXYBENZONITRILE
    • 56396-59-9
    • AS-43946
    • CS-0153378
    • AKOS022634281
    • DB-377470
    • MFCD08899368
    • MDL: MFCD08899368
    • Inchi: 1S/C9H9NO/c1-6-3-7(2)8(5-10)9(11)4-6/h3-4,11H,1-2H3
    • InChI Key: YYBMNJCHYLBTSB-UHFFFAOYSA-N
    • SMILES: OC1C=C(C)C=C(C)C=1C#N

Computed Properties

  • Exact Mass: 147.068413911g/mol
  • Monoisotopic Mass: 147.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 44Ų

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Additional information on Benzonitrile,2-Hydroxy-4,6-dimethyl

Benzonitrile,2-Hydroxy-4,6-dimethyl (CAS No. 56396-59-9): Properties, Applications, and Market Insights

Benzonitrile,2-Hydroxy-4,6-dimethyl (CAS No. 56396-59-9) is a specialized organic compound that has garnered significant attention in various industrial and research applications. This compound, also known as 2-Hydroxy-4,6-dimethylbenzonitrile, belongs to the benzonitrile family and is characterized by its unique molecular structure, which includes hydroxyl and methyl functional groups. Its chemical formula is C9H9NO, and it is widely recognized for its versatility in synthetic chemistry and material science.

The physical and chemical properties of Benzonitrile,2-Hydroxy-4,6-dimethyl make it a valuable intermediate in organic synthesis. It typically appears as a white to off-white crystalline powder with a melting point ranging between 120-125°C. The compound exhibits moderate solubility in organic solvents such as ethanol, methanol, and acetone, while being sparingly soluble in water. Its stability under normal conditions and compatibility with various reagents make it a preferred choice for researchers and manufacturers.

One of the most prominent applications of Benzonitrile,2-Hydroxy-4,6-dimethyl is in the pharmaceutical industry, where it serves as a key building block for the synthesis of active pharmaceutical ingredients (APIs). Recent trends in drug discovery have highlighted the demand for novel heterocyclic compounds, and this benzonitrile derivative fits perfectly into this niche. Its structural features allow for the development of molecules with potential biological activity, particularly in antimicrobial and anti-inflammatory agents.

In the field of agrochemicals, 2-Hydroxy-4,6-dimethylbenzonitrile has shown promise as an intermediate for crop protection chemicals. With the growing global focus on sustainable agriculture and the need for environmentally friendly pesticides, researchers are exploring this compound's potential in creating next-generation plant protection products. Its molecular structure allows for modifications that can enhance specificity and reduce environmental impact.

The material science sector has also found applications for Benzonitrile,2-Hydroxy-4,6-dimethyl, particularly in the development of advanced polymers and specialty coatings. Its aromatic nature and functional groups make it suitable for incorporation into polymer backbones, potentially improving thermal stability and mechanical properties. Recent innovations in high-performance materials have increased interest in such specialized intermediates.

From a market perspective, the demand for CAS 56396-59-9 has been steadily increasing, driven by its diverse applications. The compound is primarily supplied by specialty chemical manufacturers who cater to the pharmaceutical and agrochemical industries. Current market analysis suggests that Asia-Pacific region, particularly China and India, are emerging as key production hubs due to their robust chemical manufacturing infrastructure and competitive pricing.

Quality control and analytical methods for Benzonitrile,2-Hydroxy-4,6-dimethyl typically involve high-performance liquid chromatography (HPLC) and gas chromatography (GC) techniques. Purity specifications often exceed 98%, with stringent controls on impurities to meet pharmaceutical-grade standards. These quality parameters are crucial for ensuring consistent performance in downstream applications.

Environmental and safety considerations for handling 2-Hydroxy-4,6-dimethylbenzonitrile follow standard laboratory protocols. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this compound. Storage should be in cool, dry conditions away from strong oxidizers to maintain stability.

Recent research developments involving Benzonitrile,2-Hydroxy-4,6-dimethyl have explored its potential in organic electronics and photovoltaics. The compound's electron-withdrawing nitrile group combined with the electron-donating hydroxyl group creates interesting electronic properties that could be valuable in organic semiconductor applications. This aligns with current trends in sustainable energy solutions and green chemistry initiatives.

The synthetic routes to produce CAS 56396-59-9 typically involve the nitration of appropriately substituted phenolic compounds followed by reduction or other functional group transformations. Process optimization continues to be an area of active research, with emphasis on improving yields and reducing environmental impact through greener chemistry approaches.

For researchers and industry professionals seeking Benzonitrile,2-Hydroxy-4,6-dimethyl, it's important to source from reputable suppliers who can provide comprehensive technical data and certificates of analysis. The compound is generally available in research quantities (grams to kilograms) through specialty chemical distributors, with larger quantities requiring direct manufacturer engagement.

Looking ahead, the future of 2-Hydroxy-4,6-dimethylbenzonitrile appears promising as new applications continue to emerge. Its versatility as a chemical building block positions it well to meet evolving needs in pharmaceuticals, agrochemicals, and advanced materials. Ongoing research into its properties and potential uses will likely uncover additional valuable applications for this interesting benzonitrile derivative.

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